Cas no 304880-50-0 (8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

8-Bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a purine derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a bromo substituent at the 8-position and a 2-chlorobenzyl group at the 7-position, contributing to its unique reactivity and binding properties. The compound’s purine scaffold is functionalized with a methyl group at the 3-position, enhancing its stability and selectivity in interactions with biological targets. This molecule may serve as a valuable intermediate in the synthesis of pharmacologically active compounds or as a tool for studying enzyme inhibition. Its well-defined structure allows for precise modifications, making it suitable for structure-activity relationship studies.
8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
304880-50-0 structure
Product name:8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:304880-50-0
MF:C13H10BrClN4O2
MW:369.601100444794
CID:1446217

8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,8-bromo-7-[(2-chlorophenyl)methyl]-3,7-dihydro-3-methyl-
    • 8-bromo-7-(2-chlorobenzyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
    • 8-Bromo-7-(2-chloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione
    • 1H-Purine-2,6-dione, 8-bromo-7-[(2-chlorophenyl)methyl]-3,7-dihydro-3-methyl-
    • 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • Inchi: 1S/C13H10BrClN4O2/c1-18-10-9(11(20)17-13(18)21)19(12(14)16-10)6-7-4-2-3-5-8(7)15/h2-5H,6H2,1H3,(H,17,20,21)
    • InChI Key: HJHOWCNMHZDDRL-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)NC2=O)N=C1Br

8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0381-2981-20μmol
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
20μmol
$79.0 2023-08-01
Life Chemicals
F0381-2981-5μmol
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
5μmol
$63.0 2023-08-01
Life Chemicals
F0381-2981-4mg
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
4mg
$66.0 2023-08-01
Life Chemicals
F0381-2981-15mg
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
15mg
$89.0 2023-08-01
Life Chemicals
F0381-2981-30mg
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
30mg
$119.0 2023-08-01
Life Chemicals
F0381-2981-10mg
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
10mg
$79.0 2023-08-01
Life Chemicals
F0381-2981-20mg
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
20mg
$99.0 2023-08-01
Life Chemicals
F0381-2981-2mg
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
2mg
$59.0 2023-08-01
Life Chemicals
F0381-2981-1mg
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
1mg
$54.0 2023-08-01
Life Chemicals
F0381-2981-25mg
8-bromo-7-[(2-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
304880-50-0 90%+
25mg
$109.0 2023-08-01

Additional information on 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 304880-50-0)

The compound 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 304880-50-0) is a specialized purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a bromine substitution at the 8-position and a 2-chlorophenyl group at the 7-position, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for purine-based compounds has surged, driven by their role in designing kinase inhibitors and other therapeutic agents. The presence of both bromo and chlorophenyl functional groups in 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione enhances its reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend in precision medicine, where researchers seek compounds with high specificity for targeted therapies.

The synthesis and characterization of CAS No. 304880-50-0 have been explored in several studies, particularly in the context of heterocyclic chemistry. Its tetrahydro-1H-purine-2,6-dione core is structurally analogous to xanthine derivatives, which are known for their diverse pharmacological effects. This similarity has sparked interest in investigating its potential as a scaffold for developing novel central nervous system (CNS) agents or anti-inflammatory drugs, topics frequently searched in academic and industry databases.

From an industrial perspective, 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is often discussed in forums focusing on high-value chemical intermediates. Its stability under various conditions and compatibility with common synthetic methods make it a preferred choice for custom synthesis projects. Additionally, its relevance to green chemistry initiatives is notable, as researchers explore eco-friendly routes for its production to meet sustainability goals.

Another area of interest is the compound's potential role in cancer research. Given the increasing global focus on oncology, molecules like CAS No. 304880-50-0 are scrutinized for their ability to interfere with cell proliferation pathways. While direct therapeutic applications are still under investigation, its structural features suggest promise as a lead compound for further optimization.

In summary, 8-bromo-7-(2-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a versatile and scientifically intriguing molecule. Its applications span drug discovery, biochemical research, and material science, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in advancing medicinal chemistry and related fields.

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